Cas no 898418-14-9 (5-(benzyloxy)-2-{4-(4-methoxyphenyl)piperazin-1-ylmethyl}-4H-pyran-4-one)

• Product Name: 5-(benzyloxy)-2-{4-(4-methoxyphenyl)piperazin-1-ylmethyl}-4H-pyran-4-one
• CAS No: 898418-14-9
• MF: C₂₄H₂₆N₂O₄
• MW: 406.474246501923
• CID: 5482439
• Update Time: 2025-05-22

5-(benzyloxy)-2-{4-(4-methoxyphenyl)piperazin-1-ylmethyl}-4H-pyran-4-one Chemical and Physical Properties

Names and Identifiers

• 2-[[4-(4-methoxyphenyl)piperazin-1-yl]methyl]-5-phenylmethoxypyran-4-one
• 5-(benzyloxy)-2-{4-(4-methoxyphenyl)piperazin-1-ylmethyl}-4H-pyran-4-one

• Inchi： 1S/C24H26N2O4/c1-28-21-9-7-20(8-10-21)26-13-11-25(12-14-26)16-22-15-23(27)24(18-29-22)30-17-19-5-3-2-4-6-19/h2-10,15,18H,11-14,16-17H2,1H3
• InChI Key： GICNSQIGPBGYQM-UHFFFAOYSA-N
• SMILES： C1(CN2CCN(C3=CC=C(OC)C=C3)CC2)OC=C(OCC2=CC=CC=C2)C(=O)C=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 5-(benzyloxy)-2-{4-(4-methoxyphenyl)piperazin-1-ylmethyl}-4H-pyran-4-one

5-(Benzyloxy)-2-{4-(4-methoxyphenyl)piperazin-1-ylmethyl}-4H-pyran-4-one: A Comprehensive Overview

5-(Benzyloxy)-2-{4-(4-methoxyphenyl)piperazin-1-ylmethyl}-4H-pyran-4-one (CAS No. 898418-14-9) is a complex organic compound with significant potential in the field of medicinal chemistry. This compound, often referred to as compound 898418-14-9, has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and pharmaceutical developers.

The molecular structure of 5-(benzyloxy)-2-{4-(4-methoxyphenyl)piperazin-1-ylmethyl}-4H-pyran-4-one is characterized by a pyranone ring system, which is a six-membered lactone ring. This core structure is further substituted with a benzyloxy group at the 5-position and a piperazine moiety at the 2-position. The piperazine ring, which is a six-membered azacycle, is itself substituted with a methoxyphenyl group at the 4-position. This intricate arrangement of functional groups contributes to the compound's diverse chemical reactivity and biological activity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of compound 898418-14-9. Researchers have employed various strategies, including multi-component reactions and convergent synthesis, to construct this molecule. These methods not only enhance the scalability of production but also ensure high purity and consistency, which are critical for its application in preclinical studies.

The pharmacological profile of 5-(benzyloxy)-2-{4-(4-methoxyphenyl)piperazin-1-ylmethyl}-4H-pyran-4-one has been extensively investigated. Studies have demonstrated its potential as an antitumor agent, with notable activity against various cancer cell lines. Additionally, this compound has shown promise in modulating neurodegenerative diseases, such as Alzheimer's disease, by targeting key enzymes involved in amyloid-beta production.

One of the most exciting developments involving compound 898418-14-9 is its role in drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs, enhancing their solubility and bioavailability. This application underscores the versatility of this compound beyond its traditional use in drug discovery.

Moreover, computational studies have provided valuable insights into the molecular interactions of 5-(benzyloxy)-2-{4-(4-methoxyphenyl)piperazin-1-ylmethyl}-4H-pyran-4-one. Molecular docking experiments have revealed its binding affinity to several therapeutic targets, including kinases and G-protein coupled receptors (GPCRs). These findings pave the way for further exploration of its therapeutic potential.

In conclusion, 5-(benzyloxy)-2-{4-(4-methoxyphenyl)piperazin-1-ylmethyl}-4H-pyran-4-one (CAS No. 898418-14-9) stands out as a multifaceted compound with applications spanning drug discovery, delivery systems, and beyond. As research continues to uncover its full potential, this compound is poised to make significant contributions to the field of medicinal chemistry.